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Compound of Interest

2-(Methoxymethoxy)phenylboronic
Compound Name: d
aci

Cat. No.: B043532

An In-depth Technical Guide to 2-(Methoxymethoxy)phenylboronic acid

This technical guide provides a comprehensive overview of 2-
(Methoxymethoxy)phenylboronic acid, a versatile organoboron compound. It is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis. This document details the compound's physicochemical properties, provides a
detailed synthesis protocol, and illustrates key chemical processes and applications through
structured diagrams.

Physicochemical and Safety Data

Quantitative data for 2-(Methoxymethoxy)phenylboronic acid are summarized below,
providing key identifiers and properties for easy reference.
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Property Value Reference
Molecular Weight 181.98 g/mol

Empirical Formula CsH11BO4

CAS Number 115377-93-0 [1]
Appearance White to off-white solid/powder  [2]

Density 1.19 g/cm3 [1]

SMILES String

OB(0)C1=CC=CC=C10COC

INChl Key

SPIBOWONADYEPF-
UHFFFAOYSA-N

Storage Temperature

2-8°C under an inert gas

(Nitrogen or Argon)

[1]

Hazard Class

Acute Toxicity 3 (Oral)

Signal Word

Danger

Hazard Statements

H301 (Toxic if swallowed)

Experimental Protocols

Arylboronic acids are fundamental reagents in modern organic synthesis, primarily utilized in

palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura reaction.[3] The

methoxymethyl (MOM) ether group in 2-(Methoxymethoxy)phenylboronic acid serves as a

protecting group for the phenolic hydroxyl, which can be valuable in multi-step syntheses.

Synthesis of 2-(Methoxymethoxy)phenylboronic acid

The following protocol describes the synthesis of 2-(Methoxymethoxy)phenylboronic acid

from 1-bromo-2-(methoxymethoxy)benzene.[2]

Materials:

¢ 1-bromo-2-(methoxymethoxy)benzene (Starting Material S1)
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tert-butyllithium (1.52 M in pentane)

Trimethyl borate

Tetrahydrofuran (THF)

Pentane

Saturated aqueous Ammonium Chloride (NH4Cl)

Acetic acid

Dichloromethane (DCM)

Water

Brine

Sodium sulfate (Na2S0a)

Hexane

Argon gas supply

Standard glassware for anhydrous reactions

Procedure:

Lithiation: Under an argon atmosphere, dissolve 1-bromo-2-(methoxymethoxy)benzene (2.38
g, 11.0 mmol) in THF (30 mL) in a flask and cool the solution to -78 °C.

Add a pentane solution of tert-butyllithium (1.52 M, 14.4 mL, 21.9 mmol) dropwise to the

cooled solution.

Stir the mixture for 1 hour at -78 °C.[2]

Borylation: To the same mixture, add trimethyl borate (1.84 mL, 16.5 mmol) as a neat liquid.

Continue stirring for 1 hour at -78 °C.[2]
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o Allow the reaction mixture to warm to room temperature and stir for an additional hour.

o Work-up and Purification: Quench the reaction by adding saturated aqueous NH4Cl and then
concentrate the mixture.

e Adjust the pH of the aqueous residue to 3 using acetic acid.

» Extract the product with dichloromethane.

e Wash the organic extract successively with water and brine.

e Dry the organic layer over Na2SO4 and evaporate the solvent.

o Wash the resulting residue with hexane and dry it under reduced pressure to yield 2-
(Methoxymethoxy)phenylboronic acid as a colorless powder (1.41 g, 71% yield).[2]
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Caption: Synthesis workflow for 2-(Methoxymethoxy)phenylboronic acid.

Core Applications and Mechanisms

Phenylboronic acids are cornerstone reagents in chemical synthesis and have found increasing
use in drug delivery and sensor technology.[4][5][6]

Suzuki-Miyaura Cross-Coupling
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The primary application of arylboronic acids is the Suzuki-Miyaura cross-coupling reaction, a
Nobel Prize-winning method for forming carbon-carbon bonds.[3] This reaction couples a
boronic acid with an organohalide using a palladium(0) catalyst and a base. It is a powerful tool
for synthesizing complex molecules, including many pharmaceuticals.

Generalized Suzuki-Miyaura Coupling Pathway
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Stimuli-Responsive Systems for Drug Delivery

Phenylboronic acid (PBA) moieties can form reversible covalent bonds (boronate esters) with
1,2- or 1,3-diols.[7][8] This interaction is sensitive to pH and the presence of competing diols
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like glucose. This property is exploited in designing "smart" drug delivery systems.[4][9] For
example, a nanopatrticle carrier functionalized with PBA can release a drug cargo in response
to the high glucose levels found in diabetic patients or the acidic microenvironment of tumors.

[411°]

PBA-Functionalized Nanocarrier
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Caption: Logic of stimuli-responsive drug release from a PBA carrier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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